Cas no 2172185-74-7 (1-(cyclobutylmethyl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(cyclobutylmethyl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2172185-74-7
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5988749
• PubChem ID: 165604641
• Update Time: 2025-10-30

1-(cyclobutylmethyl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(cyclobutylmethyl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde
• EN300-1610053
• 2172185-74-7

• Inchi： 1S/C12H18N2O3S/c1-9(2)18(16,17)12-11(8-15)6-13-14(12)7-10-4-3-5-10/h6,8-10H,3-5,7H2,1-2H3
• InChI Key： MYPKTDJDUBJVMH-UHFFFAOYSA-N
• SMILES： S(C(C)C)(C1=C(C=O)C=NN1CC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 270.10381361g/mol
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.4Ų

Additional information on 1-(cyclobutylmethyl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde

Introduction to 1-(cyclobutylmethyl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde (CAS No. 2172185-74-7)

1-(cyclobutylmethyl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2172185-74-7, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of a cyclobutylmethyl group and a propane-2-sulfonyl moiety in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-(cyclobutylmethyl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde consists of a pyrazole core substituted with a cyclobutylmethyl group at the 1-position and a propane-2-sulfonyl group at the 5-position. The aldehyde functionality at the 4-position further enhances its reactivity, allowing for various chemical modifications and derivatization strategies. This structural arrangement not only contributes to its stability but also facilitates interactions with biological targets, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles have been shown to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties, among others. The specific substitution pattern in 1-(cyclobutylmethyl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde is particularly noteworthy, as it may confer enhanced binding affinity to certain biological targets. For instance, the cyclobutylmethyl group can provide steric hindrance that optimizes interactions with protein receptors, while the propane-2-sulfonyl group may enhance solubility and metabolic stability.

Recent studies have highlighted the importance of heterocyclic compounds in drug design. The pyrazole scaffold is particularly versatile due to its ability to adopt multiple conformations and form hydrogen bonds with biological targets. Researchers have been exploring various modifications of pyrazole derivatives to improve their pharmacological profiles. The introduction of electron-withdrawing groups such as the propane-2-sulfonyl moiety can modulate the electronic properties of the molecule, influencing its reactivity and binding interactions. Similarly, the bulky cyclobutylmethyl group can prevent unwanted side reactions by occupying space around the binding site.

The aldehyde functionality in 1-(cyclobutylmethyl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde is another critical feature that warrants attention. Aldehydes are highly reactive intermediates that can participate in various chemical transformations, including condensation reactions with amines to form Schiff bases or undergo oxidation to yield carboxylic acids. These transformations are often employed in medicinal chemistry to generate novel derivatives with improved biological activity. The reactivity of the aldehyde group also allows for selective functionalization at other positions in the molecule, enabling the creation of libraries of compounds for high-throughput screening.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrazole derivatives have been investigated as inhibitors of kinases and other enzymes involved in cancer progression. The structural features of 1-(cyclobutylmethyl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde suggest that it may interact with key residues in these enzymes, thereby disrupting their function. Preclinical studies have demonstrated that similar pyrazole-based compounds can induce apoptosis in cancer cells and inhibit tumor growth in animal models. These findings underscore the importance of exploring new derivatives like this one for developing next-generation anticancer agents.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Pyrazole derivatives have been reported to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique structural features of 1-(cyclobutylmethyl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde may enable it to interact with these enzymes more effectively than existing inhibitors. This could lead to the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthesis of 1-(cyclobutylmethyl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde presents an interesting challenge for organic chemists due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. One possible synthetic route involves the condensation of cyclobutanone with ethyl acetoacetate under basic conditions to form a cyclobutyl-substituted pyrazole derivative. Subsequent sulfonylation at the 5-position followed by formylation at the 4-position would yield the desired compound. This approach leverages well-established reactions in organic chemistry while incorporating innovative modifications to achieve the target structure.

The development of new synthetic strategies is crucial for expanding the chemical toolbox available to medicinal chemists. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the construction of complex molecules that were previously inaccessible. These methods can be applied to further modify 1-(cyclobutylmethyl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde, allowing researchers to explore new analogs with tailored properties. By optimizing synthetic routes, scientists can produce larger quantities of this compound for preclinical testing and eventual clinical development.

In conclusion,1-(cyclobutylmethyl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde (CAS No. 2172185-74-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further investigation into various therapeutic areas, particularly oncology and anti-inflammatory diseases. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly important role in developing new treatments for human diseases.